Cas no 1965308-89-7 (Spiro2.5oct-4-ylamine hydrochloride)

• Product Name: Spiro2.5oct-4-ylamine hydrochloride
• CAS No: 1965308-89-7
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD28398053
• CID: 4775472
• PubChem ID: 91827979
• Update Time: 2026-02-26

Spiro2.5oct-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]oct-4-ylamine hydrochloride
• SB34919
• Spiro2.5oct-4-ylamine hydrochloride

• MDL： MFCD28398053
• Inchi： 1S/C8H15N.ClH/c9-7-3-1-2-4-8(7)5-6-8;/h7H,1-6,9H2;1H
• InChI Key： YTBHROGZGOGEDS-UHFFFAOYSA-N
• SMILES： Cl.NC1CCCCC21CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Topological Polar Surface Area: 26

Spiro2.5oct-4-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Spiro2.5oct-4-ylamine hydrochloride

Spiro2.5oct-4-ylamine Hydrochloride: A Comprehensive Overview

Spiro2.5oct-4-ylamine hydrochloride, also known by its CAS number 1965308-89-7, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its spirocyclic structure, has been the subject of extensive research due to its potential applications in drug discovery and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.

The name Spiro2.5oct-4-ylamine hydrochloride reflects its structural composition, where a spiro ring system is fused with an amine group. The spiro structure, which consists of two rings sharing only one atom, is a distinctive feature of this compound. This structural uniqueness contributes to its intriguing chemical properties and reactivity. Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

From a synthetic perspective, the preparation of Spiro2.5oct-4-ylamine hydrochloride involves a multi-step process that typically begins with the formation of the spirocyclic core. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to construct this complex structure. The optimization of these methods has been a focal point for chemists aiming to enhance yield and purity, which are critical for large-scale production and subsequent biological testing.

One of the most promising aspects of Spiro2.5oct-4-ylamine hydrochloride lies in its potential as a lead compound for drug development. Recent studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, which are implicated in various disease states including cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in Nature Communications reported that this compound exhibits selective binding to certain GPCRs, suggesting its potential as a therapeutic agent with minimal off-target effects.

In addition to its pharmacological applications, Spiro2.5oct-4-ylamine hydrochloride has also been explored for its role in materials science. Its rigid spiro structure makes it an attractive candidate for use in self-assembling materials and nanotechnology applications. Researchers have investigated its ability to form supramolecular assemblies under specific conditions, which could pave the way for novel materials with tailored optical and electronic properties.

The CAS number 1965308-89-7 serves as a unique identifier for this compound within the chemical community. This identifier is crucial for ensuring accurate communication and data sharing among scientists working on related projects. The availability of comprehensive data on this compound through databases like PubChem and ChemSpider has further facilitated collaborative research efforts.

In conclusion, Spiro2.5oct-4-ylamine hydrochloride, identified by CAS number 1965308-89-7, represents a fascinating intersection of organic chemistry and pharmacology. Its unique spirocyclic structure not only offers opportunities for innovative synthetic strategies but also holds promise for advancing drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to these fields in the coming years.